2-Fluoro-3-hydroxy-4-methoxybenzaldehyde

• IUPAC Name: 2-fluoro-3-hydroxy-4-methoxybenzaldehyde
• InChI: InChI=1S/C8H7FO3/c1-12-6-3-2-5(4-10)7(9)8(6)11/h2-4,11H,1H3
• InChI Key: GQWGNIURZTZLNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C=O)F)O
• Molecular Formula: C8H7FO3
• DSSTOX Substance ID: DTXSID80344595
• Molecular Weight: 170.14 g/mol
• CAS No.: 79418-73-8

Description

2-Fluoro-3-hydroxy-4-methoxybenzaldehyde is an aromatic aldehyde with the molecular formula C8H7FO3 and a molecular weight of 170.14 g/mol . This compound is characterized by the presence of a fluorine atom, a hydroxyl group, and a methoxy group attached to a benzaldehyde core. It is a solid at room temperature and is used in various chemical and pharmaceutical applications.

Scientific Research Applications

2-Fluoro-3-hydroxy-4-methoxybenzaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a precursor for the synthesis of biologically active compounds.

Medicine: It is involved in the development of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Industry: It is used in the production of fine chemicals and specialty chemicals

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for 2-Fluoro-3-hydroxy-4-methoxybenzaldehyde are not mentioned in the available resources, it may be used in the preparation of various compounds. This suggests potential applications in the synthesis of new materials or pharmaceuticals.

Mechanism of Action

Target of Action

2-Fluoro-3-hydroxy-4-methoxybenzaldehyde is a useful reagent in the synthesis of resveratrol derivatives . These derivatives are potent inhibitors of lysine-specific demethylase 1 (LSD1) , a therapeutic target for cancer treatment and other related diseases .

Mode of Action

It’s known that lsd1 inhibitors generally work by blocking the demethylation activity of lsd1, thereby altering gene expression in cells .

Biochemical Pathways

As an lsd1 inhibitor, it likely affects the pathways involving histone methylation and gene expression .

Result of Action

As an lsd1 inhibitor, it likely results in changes to gene expression that can have various downstream effects, potentially including the inhibition of cancer cell growth .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Fluoro-3-hydroxy-4-methoxybenzaldehyde can be synthesized through several methods. One common approach involves the reaction of 4-bromo-3-fluoroanisole with formaldehyde in the presence of a catalyst such as magnesium chloride and triethylamine in tetrahydrofuran (THF). The mixture is heated under reflux conditions for 24 hours until the starting materials are completely consumed .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-3-hydroxy-4-methoxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: 2-Fluoro-3-hydroxy-4-methoxybenzoic acid.

Reduction: 2-Fluoro-3-hydroxy-4-methoxybenzyl alcohol.

Substitution: Various substituted benzaldehydes depending on the nucleophile used.

Comparison with Similar Compounds

Similar Compounds

Vanillin (4-Hydroxy-3-methoxybenzaldehyde): Similar structure but lacks the fluorine atom.

2-Fluoro-4-methoxybenzaldehyde: Similar structure but lacks the hydroxyl group.

3-Hydroxy-4-methoxybenzaldehyde: Similar structure but lacks the fluorine atom.

Uniqueness

2-Fluoro-3-hydroxy-4-methoxybenzaldehyde is unique due to the presence of both a fluorine atom and a hydroxyl group on the benzaldehyde core. This combination of functional groups imparts distinct chemical reactivity and biological activity, making it valuable in various applications .

Synthesis routes and methods

Procedure details

To a heated solution (80° C.) of hexamethylenetetramine (2.8 g, 20 mmol) in trifluoroacetic acid (10 mL) was added dropwise over a 50 minutes period 2-fluoro-6-methoxyphenol (1.42 g, 10 mmol) in trifluoroacetic acid (10 mL). The mixture was heated for an additional 1 hour, concentrated and water (50 ml) was added. The solution was stirred for 10 minutes and solid potassium carbonate was added until the solution was neutral. The solid that formed was collected to afford 1.1 g of 2-fluoro-3-hydroxy-4-methoxybenzaldehyde (65%). 1H NMR (500 MHz; DMSO-d6): δ 3.90 (s, 3 H); 6.98 (d, J=8.5 Hz, 1H); 7.31 (t, J=8.5 Hz, 1 H); 9.66 (br, 1 H); 10.02 (s, 1 H).